2-(3-Phenylpropoxyimino)butyric acid

• Synonyms: BM 13,677; BM 13677; BM-13677
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• SMILES: CCC(=NOCCCC1=CC=CC=C1)C(=O)O
• InChI: InChI=1S/C13H17NO3/c1-2-12(13(15)16)14-17-10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,15,16)
• InChIKey: TVHDNHNLJMQXMI-UHFFFAOYSA-N

2-(3-Phenylpropoxyimino)butyric acid (CAS 129393-59-5, also known as BM 13.677 or BM-13677) is a synthetic oxyiminoalkanoic acid derivative developed by Boehringer Ingelheim as a small-molecule hypoglycemic agent. The compound features a butyric acid backbone with a 3-phenylpropoxyimino substituent at the 2-position, yielding the molecular formula C₁₃H₁₇NO₃ and a molecular weight of 235.28 g/mol.

2-(3-Phenylpropoxyimino)butyric acid (BM 13.677) – Hypoglycemic Oxime Ether for Metabolic Research Procurement

2-(3-Phenylpropoxyimino)butyric acid (CAS 129393-59-5, also known as BM 13.677 or BM-13677) is a synthetic oxyiminoalkanoic acid derivative developed by Boehringer Ingelheim as a small-molecule hypoglycemic agent [1]. The compound features a butyric acid backbone with a 3-phenylpropoxyimino substituent at the 2-position, yielding the molecular formula C₁₃H₁₇NO₃ and a molecular weight of 235.28 g/mol . Unlike biguanides or sulfonylureas, BM 13.677 exerts its glucose-lowering effect primarily through inhibition of hepatic gluconeogenesis and mitochondrial carnitine acylcarnitine translocase, placing it in a distinct mechanistic class among insulin-sensitizing and glucose-lowering research compounds [2].

• [1] Kühnle HF, Wolff HP, Schmidt FH. Blood-glucose-lowering activity of 2-(3-phenylpropoxyimido)-butyrate (BM 13.677). Biochem Pharmacol. 1990 Oct 15;40(8):1821-5. doi: 10.1016/0006-2952(90)90362-o. PMID: 2242016. View Source
• [2] Beneking M, Kühnle HF, Oellerich M. Inhibition of mitochondrial carnitine acylcarnitine translocase by hypoglycaemia-inducing substances. J Clin Chem Clin Biochem. 1990 May;28(5):323-7. PMID: 2116497. View Source

Why Generic Substitution Fails for 2-(3-Phenylpropoxyimino)butyric acid (BM 13.677) in Metabolic Studies

Interchanging 2-(3-phenylpropoxyimino)butyric acid with in-class oxyiminoalkanoic acid analogs or standard biguanides is not straightforward, because its dual mechanism—inhibiting both mitochondrial carnitine acylcarnitine translocase and hepatic gluconeogenesis—produces a distinct pharmacological fingerprint [1]. While the hydrazono analog 2-(3-methyl-cinnamyl-hydrazono)-propionate (MCHP) shares the translocase target, it differs substantially in potency, effects on plasma free fatty acids, and the reversibility of metabolic inhibition [2]. Similarly, the biguanides phenformin and metformin overlap in glucose-lowering endpoint but operate through divergent primary mechanisms (Complex I inhibition vs. translocase/gluconeogenesis blockade), leading to different lactate-elevation profiles and therapeutic windows [3]. These quantitative differences, detailed below, preclude simple one-to-one substitution in experimental protocols.

• [1] Kühnle HF, Wolff HP, Schmidt FH. Blood-glucose-lowering activity of 2-(3-phenylpropoxyimido)-butyrate (BM 13.677). Biochem Pharmacol. 1990 Oct 15;40(8):1821-5. doi: 10.1016/0006-2952(90)90362-o. PMID: 2242016. View Source
• [2] Beneking M, Kühnle HF, Oellerich M. Inhibition of mitochondrial carnitine acylcarnitine translocase by hypoglycaemia-inducing substances. J Clin Chem Clin Biochem. 1990 May;28(5):323-7. PMID: 2116497. View Source
• [3] Kühnle HF, Wolff HP, Schmidt FH. Blood-glucose-lowering activity of 2-(3-phenylpropoxyimido)-butyrate (BM 13.677). Biochem Pharmacol. 1990 Oct 15;40(8):1821-5. (Comparison of threshold dose and EC50 with phenformin and metformin.) View Source

Product-Specific Quantitative Evidence Guide for 2-(3-Phenylpropoxyimino)butyric acid (BM 13.677)

Blood-Glucose-Lowering EC50 Compared to Biguanides (Phenformin & Metformin)

In fasted guinea-pigs, BM 13.677 exhibited a dose-dependent blood-glucose-lowering effect with an EC50 of 63 mg/kg following intraperitoneal administration. This potency places it between the biguanides phenformin and metformin, with a threshold dose of 25 mg/kg. The EC50 ratio relative to phenformin and metformin provides a quantitative benchmark for selecting BM 13.677 in studies requiring intermediate potency with a distinct mechanism [1].

Evidence Dimension	Blood-glucose-lowering potency (EC50 in fasted guinea-pigs)
Target Compound Data	BM 13.677: EC50 = 63 mg/kg i.p.; threshold dose = 25 mg/kg
Comparator Or Baseline	Phenformin (more potent) and Metformin (less potent) – exact EC50 values for these comparators are not provided in the same study, but the ordering is explicitly stated: phenformin < BM 13.677 < metformin
Quantified Difference	BM 13.677 EC50 falls between phenformin and metformin; threshold dose of 25 mg/kg is intermediate
Conditions	Fasted guinea-pigs; single intraperitoneal application; Biochem Pharmacol 1990

Why This Matters

Procurement decisions for metabolic research should consider that BM 13.677 offers intermediate potency with a distinct translocase/gluconeogenesis dual mechanism, unlike biguanides that primarily target Complex I.

• [1] Kühnle HF, Wolff HP, Schmidt FH. Blood-glucose-lowering activity of 2-(3-phenylpropoxyimido)-butyrate (BM 13.677). Biochem Pharmacol. 1990 Oct 15;40(8):1821-5. doi: 10.1016/0006-2952(90)90362-o. PMID: 2242016. View Source

Inhibition of Mitochondrial Carnitine Acylcarnitine Translocase vs. Hydrazono Analog MCHP

Both BM 13.677 and the hydrazono analog 2-(3-methyl-cinnamyl-hydrazono)-propionate (MCHP) inhibit mitochondrial carnitine acylcarnitine translocase in guinea-pig liver mitochondria. At 2 mmol/L, BM 13.677 reduced apparent initial carnitine influx rates by 80%, whereas MCHP achieved 75% inhibition at the same concentration, indicating a modestly higher inhibitory potency for BM 13.677 under identical assay conditions [1].

Evidence Dimension	Inhibition of mitochondrial carnitine acylcarnitine translocase (apparent initial influx rate reduction)
Target Compound Data	BM 13.677: 80% reduction at 2 mmol/L
Comparator Or Baseline	MCHP (2-(3-methyl-cinnamyl-hydrazono)-propionate): 75% reduction at 2 mmol/L
Quantified Difference	BM 13.677 shows 5 percentage points greater inhibition (80% vs 75%) at equimolar concentration
Conditions	Guinea-pig liver mitochondria; carnitine-carnitine exchange assay; J Clin Chem Clin Biochem 1990

Why This Matters

For researchers studying mitochondrial fatty acid transport, BM 13.677 provides slightly stronger translocase inhibition than MCHP, which may be critical when maximal target engagement is required.

• [1] Beneking M, Kühnle HF, Oellerich M. Inhibition of mitochondrial carnitine acylcarnitine translocase by hypoglycaemia-inducing substances. J Clin Chem Clin Biochem. 1990 May;28(5):323-7. PMID: 2116497. View Source

Differential Effect on Blood Ketone Bodies vs. MCHP

BM 13.677 and MCHP exhibit quantitatively distinct effects on blood ketone body concentrations. A significant fall in blood ketone bodies was achieved with BM 13.677 at a dosage of 255 µmol/L, while MCHP required only 21 µmol/L to achieve a comparable effect—indicating that MCHP is approximately 12-fold more potent than BM 13.677 in suppressing ketogenesis. This differential potency profile is important for studies focused on ketone body regulation [1].

Evidence Dimension	Blood ketone body reduction (effective dosage for significant fall)
Target Compound Data	BM 13.677: significant fall at 255 µmol/L
Comparator Or Baseline	MCHP: significant fall at 21 µmol/L
Quantified Difference	MCHP is ~12-fold more potent than BM 13.677 in lowering blood ketone bodies
Conditions	In vivo guinea-pig model; intraperitoneal injection; J Clin Chem Clin Biochem 1990

Why This Matters

Investigators studying ketone body metabolism should select MCHP if potent ketone suppression is desired, or BM 13.677 if a milder effect on ketogenesis is preferred while retaining glucose-lowering activity.

• [1] Beneking M, Kühnle HF, Oellerich M. Inhibition of mitochondrial carnitine acylcarnitine translocase by hypoglycaemia-inducing substances. J Clin Chem Clin Biochem. 1990 May;28(5):323-7. PMID: 2116497. View Source

Plasma Free Fatty Acid Response vs. MCHP

MCHP caused a pronounced, dose-dependent increase in plasma free fatty acid (FFA) concentrations in guinea-pigs, consistent with inhibition of long-chain fatty acid transport. In contrast, the FFA elevation induced by BM 13.677 was described as 'much less pronounced,' indicating that BM 13.677 possesses an additional mechanism of action beyond simple fatty acid transport inhibition. This divergence in FFA response provides a clear experimental discriminator between the two compounds [1].

Evidence Dimension	Plasma free fatty acid elevation
Target Compound Data	BM 13.677: much less pronounced increase in plasma FFA
Comparator Or Baseline	MCHP: pronounced, dose-dependent increase in plasma FFA
Quantified Difference	BM 13.677 produces a substantially attenuated FFA response compared to MCHP (exact fold-difference not numerically specified in the source, but qualitatively described as 'much less pronounced')
Conditions	In vivo guinea-pig model; J Clin Chem Clin Biochem 1990

Why This Matters

For metabolic studies where elevated circulating FFAs are a confounding factor, BM 13.677 is the preferred choice over MCHP due to its blunted lipolytic/FFA-elevating effect.

• [1] Beneking M, Kühnle HF, Oellerich M. Inhibition of mitochondrial carnitine acylcarnitine translocase by hypoglycaemia-inducing substances. J Clin Chem Clin Biochem. 1990 May;28(5):323-7. PMID: 2116497. View Source

Substrate-Dependent Hepatic Gluconeogenesis Inhibition in Perfused Liver

In the perfused guinea-pig liver, BM 13.677 at 0.1 mM inhibited glucose production in a substrate-dependent manner, with inhibition decreasing in the order: lactate > pyruvate > alanine >> propionate > glycerol = fructose. This substrate hierarchy indicates a specific interaction with a mitochondrial key reaction of gluconeogenesis—likely at or upstream of pyruvate carboxylase—rather than a non-specific effect. Such a rank-order inhibition profile has not been reported for biguanides under identical conditions [1].

Evidence Dimension	Substrate-dependent inhibition of hepatic gluconeogenesis
Target Compound Data	BM 13.677 (0.1 mM): inhibition rank order: lactate > pyruvate > alanine >> propionate > glycerol = fructose
Comparator Or Baseline	Biguanides (phenformin, metformin): no equivalent substrate rank-order inhibition profile reported under identical perfused liver conditions
Quantified Difference	Not directly quantifiable against a single comparator; the substrate rank order itself serves as the mechanistic differentiator
Conditions	Perfused guinea-pig liver; 0.1 mM BM 13.677; Biochem Pharmacol 1990

Why This Matters

This substrate specificity profile is a unique mechanistic signature of BM 13.677 that can be exploited in metabolic flux studies to dissect gluconeogenic pathways, distinguishing it from biguanides which lack this defined substrate hierarchy.

• [1] Kühnle HF, Wolff HP, Schmidt FH. Blood-glucose-lowering activity of 2-(3-phenylpropoxyimido)-butyrate (BM 13.677). Biochem Pharmacol. 1990 Oct 15;40(8):1821-5. doi: 10.1016/0006-2952(90)90362-o. PMID: 2242016. View Source

Lactate Elevation Profile and Metabolic Reversibility vs. Biguanides

Unlike phenformin, which causes pronounced and potentially irreversible lactate accumulation, BM 13.677 elevated blood lactate only at high doses, and this elevation was explicitly not related to an irreversible metabolic inhibition. While metformin also carries a lower lactic acidosis risk than phenformin, BM 13.677's lactate response was observed only above the therapeutic dose range, suggesting a wider margin between effective glucose-lowering and lactate-elevating doses compared to biguanides [1].

Evidence Dimension	Blood lactate elevation and reversibility of metabolic inhibition
Target Compound Data	BM 13.677: lactate elevation only at high doses; not associated with irreversible metabolic inhibition
Comparator Or Baseline	Phenformin: pronounced lactate elevation with potential irreversibility; Metformin: lower but still clinically relevant lactic acidosis risk
Quantified Difference	BM 13.677 lactate elevation occurs only at supratherapeutic doses; exact threshold multiples above EC50 are not numerically defined in the source
Conditions	In vivo guinea-pig and rodent models; Biochem Pharmacol 1990

Why This Matters

For in vivo metabolic studies where confounding lactic acidosis must be avoided, BM 13.677 offers a cleaner window between efficacy and lactate-related toxicity compared to phenformin, making it a safer tool compound for chronic dosing paradigms.

• [1] Kühnle HF, Wolff HP, Schmidt FH. Blood-glucose-lowering activity of 2-(3-phenylpropoxyimido)-butyrate (BM 13.677). Biochem Pharmacol. 1990 Oct 15;40(8):1821-5. doi: 10.1016/0006-2952(90)90362-o. PMID: 2242016. View Source

Best Research and Industrial Application Scenarios for 2-(3-Phenylpropoxyimino)butyric acid (BM 13.677)

Mitochondrial Fatty Acid Transport Studies Requiring Maximal Translocase Inhibition

BM 13.677 achieves 80% inhibition of mitochondrial carnitine acylcarnitine translocase at 2 mmol/L, surpassing MCHP (75%). Researchers investigating the role of the translocase in fatty acid oxidation, ketogenesis, or mitochondrial substrate shuttling should select BM 13.677 when maximal target inhibition is required, particularly in guinea-pig liver mitochondrial preparations [1].

Gluconeogenesis Pathway Dissection Using Substrate-Specific Inhibition

The defined substrate rank order of gluconeogenic inhibition (lactate > pyruvate > alanine >> propionate > glycerol = fructose) at 0.1 mM BM 13.677 provides a valuable experimental tool for mapping the metabolic entry point of gluconeogenic substrates in perfused liver or hepatocyte models. This property is not replicated by metformin or phenformin, making BM 13.677 uniquely suited for mechanistic studies of hepatic glucose output [2].

Chronic In Vivo Metabolic Studies Requiring Low Lactate Elevation Risk

Unlike phenformin, BM 13.677 elevates blood lactate only at supratherapeutic doses and does not cause irreversible metabolic inhibition. This profile makes it preferable for long-term dosing studies in rodent models where confounding lactic acidosis must be minimized while maintaining consistent glucose-lowering efficacy [2].

Comparative Pharmacology Studies Differentiating Translocase vs. Complex I Mechanisms

BM 13.677 serves as a critical comparator compound in studies designed to distinguish between mitochondrial Complex I inhibition (metformin/phenformin mechanism) and carnitine translocase inhibition. Its dual translocase/gluconeogenesis mechanism, intermediate potency (EC50 = 63 mg/kg), and blunted FFA response relative to MCHP provide multiple readouts for mechanistic deconvolution [1][2].

• [1] Beneking M, Kühnle HF, Oellerich M. Inhibition of mitochondrial carnitine acylcarnitine translocase by hypoglycaemia-inducing substances. J Clin Chem Clin Biochem. 1990 May;28(5):323-7. PMID: 2116497. View Source
• [2] Kühnle HF, Wolff HP, Schmidt FH. Blood-glucose-lowering activity of 2-(3-phenylpropoxyimido)-butyrate (BM 13.677). Biochem Pharmacol. 1990 Oct 15;40(8):1821-5. doi: 10.1016/0006-2952(90)90362-o. PMID: 2242016. View Source